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Abstract

Tetrabutylammonium tetrahydroborate, also known as tetrabutylammonium borohydride
(TBABH), is a versatile and selective reducing agent with significant applications in organic
synthesis and materials science. Its unique solubility profile in organic solvents, coupled with its
mild reducing nature, makes it an invaluable tool for the selective reduction of functional groups
in complex molecules, a critical aspect of drug development and fine chemical synthesis. This
guide provides an in-depth overview of the physical and chemical properties of
tetrabutylammonium tetrahydroborate, detailed experimental protocols for its synthesis and
application, and a summary of its key characteristics in a structured format for easy reference.

Introduction

Tetrabutylammonium tetrahydroborate is a quaternary ammonium borohydride salt. It
consists of a bulky tetrabutylammonium cation and a tetrahydroborate anion ([BH4]~). The
large, lipophilic cation renders the compound soluble in a wide range of organic solvents, which
is a distinct advantage over its inorganic counterparts like sodium borohydride, which are
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primarily soluble in protic solvents. This property allows for reductions to be carried out under
anhydrous and aprotic conditions, expanding its utility in modern synthetic chemistry.

Physical Properties

Tetrabutylammonium tetrahydroborate is a white to off-white crystalline solid under standard
conditions.[1] It is often supplied as a powder or in chunks.[2][3][4] Key physical properties are
summarized in the table below.

Property Value Source
Molecular Formula C16H40BN 215161 71[8]
Molecular Weight 257.31 g/mol 211311511611 71[8]

White to off-white crystalline
Appearance [L121131141181191
powder or chunks

Melting Point 124-128 °C [L[2131I5]08]

Flash Point 140 °C (284 °F) [2][4][5]

Soluble in water (reacts),
dichloromethane, and other
aprotic organic solvents.
Solubility Sparingly soluble in [L1121[31[4115]
chloroform, DMSO (with
heating and sonication), and

slightly soluble in methanol.

Hygroscopic and moisture-
Stability sensitive. Stable under dry [1I[213][4][1.0]

conditions.

Chemical Properties and Reactivity

Tetrabutylammonium tetrahydroborate is primarily recognized for its capabilities as a
reducing agent. The tetrahydroborate anion serves as a source of hydride ions (H™), which are
transferred to electrophilic centers, most notably the carbon atom of a carbonyl group.
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Key Chemical Properties:

Reducing Agent: It is a selective reducing agent for aldehydes, ketones, [3-ketoamides, and
B-ketoesters.[1][5][8][10][11] It can also be used for reductive amination.[1]

o Reactivity with Water: It reacts with water and aqueous acids to release flammable hydrogen
gas.[1][2][7]

e Generation of Diborane: In chloro solvents like dichloromethane (CH2Clz) and chloroform
(CHCIs), it can liberate diborane (BzHs), which can then be used for hydroboration reactions.
[12] The reaction with benzyl chloride or iodine in toluene also generates diborane.

e Thermal Stability: The compound is thermally stable up to approximately 130°C, beyond
which decomposition occurs.[1]

Experimental Protocols
Synthesis of Tetrabutylammonium Tetrahydroborate

A common method for the synthesis of tetrabutylammonium tetrahydroborate is through a
metathesis reaction (ion exchange) between a tetrabutylammonium salt and an alkali metal
borohydride.[1][2]

Caption: Synthesis of Tetrabutylammonium Tetrahydroborate via lon Exchange.
Methodology:

» Dissolve tetrabutylammonium bromide (or another suitable salt) and sodium borohydride in
an appropriate solvent such as ether or isopropy! alcohol.[1]

» Allow the reaction to proceed, resulting in the formation of tetrabutylammonium
tetrahydroborate and a sodium halide byproduct.

e The byproduct, being less soluble in the organic solvent, may precipitate and can be
removed by filtration.

e The crude product can be purified by recrystallization from a suitable solvent like ethyl
acetate.[2]
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Purification

For high-purity applications, recrystallization is a standard procedure.

Methodology:

Dissolve the crude tetrabutylammonium tetrahydroborate in ethyl acetate.[2]

Allow the solution to cool, inducing crystallization of the purified product.

Collect the crystals by filtration.

Dry the purified product carefully under vacuum at 50-60°C.[2] Properly purified samples
show no loss of active hydrogen after storage at room temperature for over a year.[2]

Hydroboration of Alkenes

Tetrabutylammonium tetrahydroborate can be used for the hydroboration of unsaturated
compounds in chloro solvents.[12]

Caption: General Workflow for Hydroboration-Oxidation using TBABH.

Typical Procedure:[12]

To a solution of tetrabutylammonium tetrahydroborate (e.g., 2.5 mmol) in chloroform, add
the alkene or alkyne substrate (e.g., 5 mmol).

o Reflux the mixture for a specified time (e.g., 5 hours).
» After cooling, quench the excess hydride with dilute sulfuric acid.
» Make the reaction mixture alkaline by adding sodium hydroxide.

e Oxidize the organoboron intermediate by adding 30% hydrogen peroxide at room
temperature.

o Separate the organic layer, dry it over anhydrous sodium sulfate, and remove the solvent
under reduced pressure to yield the corresponding alcohol.
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Applications in Research and Development

Tetrabutylammonium tetrahydroborate's unique properties make it a valuable reagent in
several areas of chemical research and development:

¢ Organic Synthesis: It is a cornerstone for the selective reduction of carbonyl compounds to
alcohols and imines to amines, which are fundamental transformations in the synthesis of
pharmaceuticals and other fine chemicals.[8][10][11] Its use in chiral synthesis is crucial for
establishing specific stereochemistries.[11]

o Nanotechnology: It serves as a reducing agent in the synthesis of metal and semiconductor
nanoparticles.[10][11] By controlling the reduction process, the size and shape of the
nanoparticles can be precisely engineered for applications in catalysis, electronics, and drug
delivery.[11]

¢ Polymer Chemistry: The compound can be used in controlled radical polymerization
processes.[1]

o Electrochemistry: Its ionic nature and stability are beneficial for the development of
electrolytes in batteries and fuel cells.[8][11]

Safety and Handling

Tetrabutylammonium tetrahydroborate requires careful handling due to its reactivity and
potential hazards.

o Flammability: It is a flammable solid and can release flammable gas (hydrogen) upon contact
with water.[1][7]

o Corrosivity: It can cause severe skin burns and eye damage.[7][9]

e Moisture Sensitivity: The compound is hygroscopic and should be stored under dry
conditions, preferably below +30°C, in a tightly sealed container.[2][3][4][5]

» Personal Protective Equipment (PPE): Always use appropriate PPE, including gloves, safety
goggles, and a lab coat, when handling this reagent. Work should be conducted in a well-
ventilated fume hood.[2]
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Conclusion

Tetrabutylammonium tetrahydroborate is a powerful and versatile reagent with a well-
established role in modern chemistry. Its solubility in organic solvents and selective reducing
capabilities offer significant advantages for researchers and scientists, particularly in the field of
drug development where precise molecular modifications are paramount. Understanding its
physical and chemical properties, along with proper handling and application protocols, is
essential for leveraging its full potential in innovative research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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